![molecular formula C24H15F2N3O2 B2560669 3-(1,3-Benzodioxol-5-yl)-8-fluoro-5-[(3-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline CAS No. 866344-71-0](/img/structure/B2560669.png)
3-(1,3-Benzodioxol-5-yl)-8-fluoro-5-[(3-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1,3-Benzodioxol-5-yl)-8-fluoro-5-[(3-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C24H15F2N3O2 and its molecular weight is 415.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Structure-Activity Relationships : The synthesis and evaluation of fused imidazopyridines, including 2-Arylimidazo[4,5-c]quinolines, as benzodiazepine receptor ligands highlighted the impact of the aryl group's bulkiness at the 2-position on receptor affinity. This research provides insights into the structural requirements for binding to benzodiazepine receptors and identifies derivatives with high binding affinity and in vivo activity. Specific derivatives exhibited antagonist or inverse agonist activity, contributing to the understanding of structure-activity relationships within this chemical class (Takada et al., 1996).
Crystal Structure and Computational Analysis
Crystal Structure and DFT Calculations : The synthesis of a novel isoxazolquinoxalin derivative and its structural confirmation through single crystal X-ray diffraction provided valuable data on the molecule's geometry. DFT calculations were performed to determine HOMO-LUMO energy levels, contributing to the understanding of the compound's electronic properties. This research aids in elucidating the structural and electronic characteristics of quinoxaline derivatives, which are essential for their potential applications in various fields (Abad et al., 2021).
Antimicrobial and Anticancer Activities
Antimicrobial Activity : The synthesis and evaluation of dipyranoquinoline derivatives with triazole and thiazolidine moieties revealed promising antibacterial activity against both Gram-positive and Gram-negative bacteria. This research highlights the potential of quinoxaline derivatives as antimicrobial agents, contributing to the development of new antibacterial compounds (Mulwad et al., 2011).
Anticancer Activities : The synthesis and in vitro evaluation of 2-(benzo[d]thiazol-2-yl)-8-substituted-2H-pyrazolo[4,3-c]quinolin-3(5H)-ones against human cancer cell lines revealed compounds with significant cytotoxicity. This research underscores the therapeutic potential of quinoxaline derivatives in cancer treatment, providing a foundation for further investigation into their antiproliferative mechanisms (Reis et al., 2011).
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-8-fluoro-5-[(3-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15F2N3O2/c25-16-3-1-2-14(8-16)11-29-12-19-23(15-4-7-21-22(9-15)31-13-30-21)27-28-24(19)18-10-17(26)5-6-20(18)29/h1-10,12H,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AANIRCFSRWGMLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN=C4C3=CN(C5=C4C=C(C=C5)F)CC6=CC(=CC=C6)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.